Cas no 2097967-01-4 (6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione)

6-(Diisobutylamino)pyrimidine-2,4(1H,3H)-dione is a substituted pyrimidine derivative characterized by the presence of a diisobutylamino group at the 6-position. This modification enhances its utility as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The compound's structural features, including the uracil core, make it a versatile building block for nucleoside analogs and other biologically active molecules. Its diisobutylamino substituent may improve lipophilicity, potentially influencing solubility and bioavailability in drug design applications. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability during synthetic processes. Its purity and well-defined structure make it suitable for research requiring precise molecular scaffolds.

6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione structure

2097967-01-4 structure

Product name:6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione

CAS No:2097967-01-4

MF:C₁₂H₂₁N₃O₂

MW:239.314042806625

CID:5723529

PubChem ID:121205393

6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

- AKOS026714228
- 2097967-01-4
- 6-[bis(2-methylpropyl)amino]-1H-pyrimidine-2,4-dione
- F1967-3316
- 6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione
- 2,4(1H,3H)-Pyrimidinedione, 6-[bis(2-methylpropyl)amino]-
- Inchi： 1S/C12H21N3O2/c1-8(2)6-15(7-9(3)4)10-5-11(16)14-12(17)13-10/h5,8-9H,6-7H2,1-4H3,(H2,13,14,16,17)
- InChI Key： JJEJUPVMEOKZTG-UHFFFAOYSA-N
- SMILES： O=C1NC(C=C(N1)N(CC(C)C)CC(C)C)=O

Computed Properties

Exact Mass: 239.16337692g/mol
Monoisotopic Mass: 239.16337692g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.4Å²
XLogP3: 1.8

Experimental Properties

Density: 1.09±0.1 g/cm3(Predicted)
pka: 9.68±0.10(Predicted)

6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1967-3316-2.5g	6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione	2097967-01-4	95%+	2.5g	$408.0	2023-09-06
Life Chemicals	F1967-3316-10g	6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione	2097967-01-4	95%+	10g	$857.0	2023-09-06
Life Chemicals	F1967-3316-0.5g	6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione	2097967-01-4	95%+	0.5g	$193.0	2023-09-06
Life Chemicals	F1967-3316-1g	6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione	2097967-01-4	95%+	1g	$204.0	2023-09-06
TRC	D273411-500mg	6-(diisobutylamino)pyrimidine-2,4(1h,3h)-dione	2097967-01-4		500mg	$ 185.00	2022-06-05
TRC	D273411-100mg	6-(diisobutylamino)pyrimidine-2,4(1h,3h)-dione	2097967-01-4		100mg	$ 50.00	2022-06-05
Life Chemicals	F1967-3316-5g	6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione	2097967-01-4	95%+	5g	$612.0	2023-09-06
Life Chemicals	F1967-3316-0.25g	6-(diisobutylamino)pyrimidine-2,4(1H,3H)-dione	2097967-01-4	95%+	0.25g	$183.0	2023-09-06
TRC	D273411-1g	6-(diisobutylamino)pyrimidine-2,4(1h,3h)-dione	2097967-01-4		1g	$ 295.00	2022-06-05